N-[2-(3,4-dimethoxyphenyl)ethyl]-4-(methylthio)benzenesulfonamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methylsulfanylbenzenesulfonamide
• InChI: InChI=1S/C17H21NO4S2/c1-21-16-9-4-13(12-17(16)22-2)10-11-18-24(19,20)15-7-5-14(23-3)6-8-15/h4-9,12,18H,10-11H2,1-3H3
• InChI Key: CUVWYLYZGIFSMJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNS(=O)(=O)C2=CC=C(C=C2)SC)OC
• Molecular Formula: C17H21NO4S2
• Molecular Weight: 367.5 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-4-(methylthio)benzenesulfonamide, also known as DMXB-A, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the family of arylsulfonamides and has been found to have a unique mechanism of action that makes it a promising candidate for drug development.

Mechanism of Action

N-[2-(3,4-dimethoxyphenyl)ethyl]-4-(methylthio)benzenesulfonamide acts as a positive allosteric modulator of α7 nAChRs, which means that it enhances the activity of these receptors. This leads to an increase in the release of neurotransmitters, such as acetylcholine and glutamate, which are involved in the regulation of various physiological processes.
Biochemical and physiological effects:
N-[2-(3,4-dimethoxyphenyl)ethyl]-4-(methylthio)benzenesulfonamide has been found to have a variety of biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia. It has also been found to have anti-inflammatory effects and may have potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

N-[2-(3,4-dimethoxyphenyl)ethyl]-4-(methylthio)benzenesulfonamide has several advantages for use in lab experiments. It has a high affinity for α7 nAChRs, which makes it a useful tool for studying the function of these receptors. It is also relatively stable and can be easily synthesized in large quantities.
However, there are also some limitations to the use of N-[2-(3,4-dimethoxyphenyl)ethyl]-4-(methylthio)benzenesulfonamide in lab experiments. One of the main limitations is that it is not very selective for α7 nAChRs and can also interact with other receptor subtypes. This can make it difficult to interpret the results of experiments.

Future Directions

There are several potential future directions for the study of N-[2-(3,4-dimethoxyphenyl)ethyl]-4-(methylthio)benzenesulfonamide. One area of research is the development of more selective compounds that target α7 nAChRs. This could lead to the development of more effective drugs for the treatment of cognitive disorders and inflammatory diseases.
Another area of research is the investigation of the role of α7 nAChRs in other physiological processes, such as pain regulation and immune function. This could lead to the development of new treatments for chronic pain and autoimmune disorders.
Overall, N-[2-(3,4-dimethoxyphenyl)ethyl]-4-(methylthio)benzenesulfonamide is a promising compound that has the potential to be developed into a useful therapeutic agent. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of N-[2-(3,4-dimethoxyphenyl)ethyl]-4-(methylthio)benzenesulfonamide involves the reaction of 3,4-dimethoxyphenethylamine with 4-methylthiobenzenesulfonyl chloride in the presence of a base. The resulting product is a white crystalline solid that is soluble in organic solvents.

Scientific Research Applications

N-[2-(3,4-dimethoxyphenyl)ethyl]-4-(methylthio)benzenesulfonamide has been studied extensively for its potential therapeutic applications. It has been found to have a high affinity for a specific subtype of nicotinic acetylcholine receptors, known as α7 nAChRs. These receptors are widely distributed in the central nervous system and are involved in a variety of physiological processes, including learning and memory, attention, and inflammation.